Cas no 21561-99-9 (Urea,N-methyl-N-nitroso-N'-phenyl-)

• Product Name: Urea,N-methyl-N-nitroso-N'-phenyl-
• CAS No: 21561-99-9
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 264071
• PubChem ID: 88945
• Update Time: 2025-04-19

Urea,N-methyl-N-nitroso-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-methyl-N-nitroso-N'-phenyl-
• 1-METHYL-1-NITROSO-3-PHENYLUREA
• 1-Methyl-1-nitro-3-phenyl-harnstoff
• 3-Phenyl-1-methyl-1-nitrosoharnstoff
• Methylphenylnitrosourea
• MPNU
• Nitrosomethylphenylurea
• N-Methyl-N-nitroso-N'-phenyl-harnstoff
• N-Methyl-N-nitroso-N'-phenylurea
• N-methyl-N'-phenyl-N-nitrosourea
• N-Nitroso-N-methyl-N'-phenylharnstoff
• Urea,1-methyl-1-nitroso-3-phenyl
• NSC68456
• PJ7RR67HJA
• 1-METHYL-3-PHENYL-1-NITROSOUREA
• Urea, 1-methyl-1-nitroso-3-phenyl-
• AKOS006276789
• 1-methyl-1-nitroso-3-phe-nylurea
• NSC 68456
• METHYL-1-NITROSO-3-PHENYLUREA, 1-
• UNII-PJ7RR67HJA
• Urea, N-methyl-N-nitroso-N'-phenyl-
• 3-Phenyl-1-methyl-1-nitrosoharnstoff [German]
• CCRIS 9191
• (Nitrosomethylphenyl)urea
• N-NITROSO-N-METHYL-N'-PHENYLUREA
• DTXSID20175901
• NSC-68456
• 21561-99-9
• BRN 2806200
• WLN: ONN1&VMR

• Inchi： 1S/C8H9N3O2/c1-11(10-13)8(12)9-7-5-3-2-4-6-7/h2-6H,1H3,(H,9,12)
• InChI Key： GZHRIEZGSLSDRF-UHFFFAOYSA-N
• SMILES： O=C(N(C)N=O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 179.06900
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.2896 (rough estimate)
• Boiling Point: 311.69°C (rough estimate)
• Refractive Index: 1.7400 (estimate)
• PSA: 61.77000
• LogP: 1.90470